Cas no 4221-74-3 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, phenyl ester)

• Product Name: Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, phenyl ester
• CAS No: 4221-74-3
• MF: C₂₁H₂₆O₃
• MW: 326.429346561432
• CID: 324290
• PubChem ID: 20307845
• Update Time: 2025-04-19

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, phenyl ester
• phenyl 3,5-ditert-butyl-4-hydroxybenzoate
• DTXSID00604926
• SCHEMBL11729947
• Phenyl 3,5-di-tert-butyl-4-hydroxybenzoate
• 4221-74-3

• Inchi： 1S/C21H26O3/c1-20(2,3)16-12-14(13-17(18(16)22)21(4,5)6)19(23)24-15-10-8-7-9-11-15/h7-13,22H,1-6H3
• InChI Key： YUIFFNHNYKNVNQ-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(=O)OC2C=CC=CC=2)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 326.18828
• Monoisotopic Mass: 326.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53